Cas no 18800-53-8 (3,4-Dimethylthiophenol)

3,4-Dimethylthiophenol structure

Product Name:3,4-Dimethylthiophenol

CAS No:18800-53-8

Molecular Formula:C₈H₁₀S

Molecular Weight:138.2300

MDL:MFCD00010023

CID:51153

PubChem ID:87799

3,4-Dimethylthiophenol Properties

Names and Identifiers

- 3,4-Dimethylthiophenol
- 3,4-Dimethylbenzenethiol
- 3,4-Dimethylthiophenolneat
- 3,4-Dimethylbenzothiol
- 3,4-Dimethyl-phenylmercaptan
- 3-methyl-4-methylthiophenol
- 4-Mercapto-o-xylene
- Benzenethiol,3,4-dimethyl
- EINECS 242-587-8
- o-Xylene-4-thiol
- 3,4-DIMETHYLTHIOPHEN
- 3,4-DIMETHYLTHIOPHENE
- 3,4-dimethyl-benzenethio
- 3,4-Dimethyl Thiophenole
- 3,4-Dimethylthiophenol,98%
- 3,4-Dimethylthiophenol 98%
- Benzenethiol, 3,4-dimethyl-
- 3,4-Dimethyl thiophenol
- 3,4-dimethylbenzene-1-thiol
- IDKCKPBAFOIONK-UHFFFAOYSA-N
- L4F41SS351
- 3,4-Xylenethiol
- PubChem6812
- 3,4-dimethyl-thiophenol
- 3,4-dimethyl-benzenethiol
- 3-methyl 4-methylthiophenol
- 3,4-Dimethylbenzenethiol #
- 3,4-Dimethylbenzenethi
- 3,4-dimethylthiophenol
- 3,4-Dimethylbenzenethiol, 98%
- PS-3445
- FT-0614371
- D3344
- AKOS000120651
- HMS1783E03
- 4-Methylthio-M-Cresol
- A813203
- MFCD00010023
- UNII-L4F41SS351
- EN300-17284
- 1,3,4,6-TETRA-O-ACETYL-2-AMINO-2-DESOXY-BETA-D-GLUCOPYRANOSEHYDROCHLORIDE
- NS00026156
- DTXSID4066418
- SCHEMBL91378
- 18800-53-8
- W-206373
- DB-044665
- D90179
- doi:10.14272/IDKCKPBAFOIONK-UHFFFAOYSA-N.1
- +Expand
- MDL： MFCD00010023
- InChIKey： IDKCKPBAFOIONK-UHFFFAOYSA-N
- Inchi： 1S/C8H10S/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
- SMILES： S([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H]
- BRN： 2040353

Computed Properties

Exact Mass: 138.05000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 138.05
Heavy Atom Count: 9
Complexity: 90.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Tautomer Count: 9
Surface Charge: 0
Topological Polar Surface Area: 1

Experimental Properties

LogP: 2.59210
PSA: 38.80000
Refractive Index: n20/D 1.5736(lit.)
Boiling Point: 218°C(lit.)
Melting Point: -30°C (estimate)
Flash Point: Fahrenheit: 194 ° f
Celsius: 90 ° c
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.027 g/mL at 25 °C(lit.)

3,4-Dimethylthiophenol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36/37/39
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 3334
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：T
HazardClass：6.1

3,4-Dimethylthiophenol Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3,4-Dimethylthiophenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002H3X-1g	Benzenethiol, 3,4-dimethyl-	18800-53-8	97%	1g	$76.00	2024-06-17
A2B Chem LLC	AB14685-1g	3,4-Dimethylthiophenol	18800-53-8	97%	1g	$48.00	2024-04-20
Aaron	AR002HC9-1g	Benzenethiol, 3,4-dimethyl-	18800-53-8	98%	1g	$82.00
abcr	AB133632-1 g	3,4-Dimethylthiophenol, 98%; .	18800-53-8	98%	1g	€73.30	2023-06-24
Apollo Scientific	OR11376-1g	3,4-Dimethylthiophenol	18800-53-8	95%	1g	£60.00	2023-09-01
Enamine	EN300-17284-0.05g	3,4-dimethylbenzene-1-thiol	18800-53-8	95%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	K52064-1g	3,4-Dimethylbenzenethiol	18800-53-8	97%	1g	$180
Fluorochem	001347-1g	3,4-Dimethylthiophenol	18800-53-8	98%	1g	￡19.00	2022-03-29
Oakwood	001347-1g	3,4-Dimethylthiophenol	18800-53-8	97%	1g	$48.00	2024-07-19
TRC	D481600-250mg	3,4-Dimethylthiophenol	18800-53-8		250mg	$58.00	2023-05-18

3,4-Dimethylthiophenol Synthesis

3,4-Dimethylthiophenol Related Literature

1. 565. The constituents of high-boiling petroleum distillates. Part V. Some condensed thiophen derivatives in a Kuwait oil

W. Carruthers,A. G. Douglas J. Chem. Soc. 1959 2813
2. Ligand exchange on Au38(SR)24: substituent site effects of aromatic thiols

Yingwei Li,Rosalba Juarez-Mosqueda,Yongbo Song,Yuzhuo Zhang,Jinsong Chai,Giannis Mpourmpakis,Rongchao Jin Nanoscale 2020 12 9423
3. Homoleptic ruthenium(iii) chalcogenolates: a single precursor to metal chalcogenide nanoparticles catalyst

Sharon Lai-Fung Chan,Kam-Hung Low,Gary Kwok-Ming So,Stephen Sin-Yin Chui,Chi-Ming Che Chem. Commun. 2011 47 8808
4. Photocatalytic direct C–S bond formation: facile access to 3-sulfenylindoles via metal-free C-3 sulfenylation of indoles with thiophenols

Wei Guo,Wen Tan,Mingming Zhao,Kailiang Tao,Lv-Yin Zheng,Yongquan Wu,Deliang Chen,Xiao-Lin Fan RSC Adv. 2017 7 37739
5. Au nanoparticle in situ decorated RGO nanocomposites for highly sensitive electrochemical genosensors

Chiara Ingrosso,Michela Corricelli,Francesca Bettazzi,Evgenia Konstantinidou,Giuseppe V. Bianco,Nicoletta Depalo,Marinella Striccoli,Angela Agostiano,M. Lucia Curri,Ilaria Palchetti J. Mater. Chem. B 2019 7 768

Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

18800-53-8 (3,4-Dimethylthiophenol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:18800-53-8)3,4-Dimethylthiophenol

Purity:99%

Quantity:25g

Price($):274.0